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Compound of Interest

2,4-Diaminophenol
dihydrochloride

Cat. No.: B048997

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity registered
under CAS number 137-09-7, 2,4-Diaminophenol dihydrochloride. It details the compound's
synonyms and key physical and chemical characteristics.

Chemical Identity and Synonyms

The compound with CAS number 137-09-7 is formally known as 2,4-Diaminophenol
dihydrochloride. It is an aromatic amine and a dihydrochloride salt of 2,4-diaminophenol.[1]
This compound is widely known in various industries, particularly in photography and
cosmetics, under several trivial and trade names.

A comprehensive list of synonyms includes:

Amidol[2][3][4][5]

4-Hydroxy-m-phenylenediamine dihydrochloride[4]

Acrol[1][2][3][6]

Dianol[1][2][3][6]

Diamidophenol hydrochloride[2][3][6]
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2,4-Diaminophenol HCI[2][3]

Phenol, 2,4-diamino-, dihydrochloride[2]

NCI-C60026[3]

UNII-T1IYY101NX[6]

Physical and Chemical Characteristics

2,4-Diaminophenol dihydrochloride is a stable compound, though it can be sensitive to heat
and light. It is incompatible with strong oxidizing agents and acids.[7][8] The compound typically
appears as a crystalline powder, with its color ranging from white and beige to gray-green or
even dark brown.[9][10]

The key physical and chemical properties are summarized in the table below for easy
reference.
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Property Value Reference(s)

Molecular Formula CeHsN20-2HCI [41[5]

Molecular Weight 197.06 g/mol [4][11]
Crystalline powder; color can

Appearance be beige, grayish-white, or [2][9][12]
gray-green.

Melting Point 222 °C (with decomposition) 5171911 1]

Solubility Water: 27.5 g/100 mL (15 °C) [9]

Soluble in acids and alkalies.
Somewhat soluble in alcohol

and acetone.

Slightly soluble in ether,

chloroform, and petroleum

[1]

ether.

pH 1-2 (50g/L in H20 at 20 °C) [9]

Bulk Density 310 kg/m 3 [7]
KQEIJFWAXDQUPR-

InChl Key [51[6]
UHFFFAOYSA-N

SMILES CI.CI.Nclccc(O)c(N)c1 [5]

Logical Relationships of Chemical Identifiers

The following diagram illustrates the relationship between the CAS registry number and the

various names and synonyms for 2,4-Diaminophenol dihydrochloride.
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CAS: 137-09-7

2,4-Diaminophenol
dihydrochloride

Also Known As

Known As

Trade Names Chemical Synonyms
. . 4-Hydroxy-m-phenylenediamine Diamidophenol
Amidol Acrol Dianol dihydrochloride hydrochloride

Click to download full resolution via product page
Relationship between CAS 137-09-7 and its synonyms.

Representative Experimental Protocol: Purity
Analysis by High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for
assessing the purity of chemical compounds like 2,4-Diaminophenol dihydrochloride. While
specific parameters may vary based on the equipment and exact methodology, the following
protocol outlines a representative approach.

Objective

To determine the purity of a 2,4-Diaminophenol dihydrochloride sample by quantifying the
main component and detecting any potential impurities.

Materials and Reagents
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2,4-Diaminophenol dihydrochloride sample

HPLC-grade acetonitrile

HPLC-grade water

Phosphoric acid or Formic acid (for mobile phase modification)

Volumetric flasks, pipettes, and vials

Instrumentation

e HPLC system equipped with a UV-Vis detector
» Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 pum particle size)

o Data acquisition and processing software

Workflow Diagram
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2. Mobile Phase Preparation
(e.g., Acetonitrile/Water with acid)

:

1. Sample Preparation 3. HPLC System Setup
(Dissolve in mobile phase) (Equilibrate C18 column)

N7

4. Sample Injection
(Inject precise volume)

:

5. Chromatographic Separation
(Isocratic or gradient elution)

:

6. UV Detection
(Monitor at specific wavelength)

:

7. Data Analysis
(Integrate peaks, calculate % purity)

Click to download full resolution via product page

General workflow for HPLC purity analysis.

Procedure

e Mobile Phase Preparation: Prepare a suitable mobile phase. A common starting point for
aromatic amines is a mixture of acetonitrile and water, with a small amount of acid (e.g.,
0.1% phosphoric acid) to improve peak shape. The exact ratio will depend on the column

and desired separation.

o Standard Preparation: Accurately weigh a known amount of a reference standard of 2,4-
Diaminophenol dihydrochloride and dissolve it in the mobile phase to create a stock
solution. Prepare a series of dilutions to generate a calibration curve.
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o Sample Preparation: Accurately weigh the sample to be tested and dissolve it in the mobile
phase to a concentration similar to the standard solutions.

o Chromatographic Conditions:
o Column: Reversed-phase C18
o Flow Rate: Typically 1.0 mL/min
o Injection Volume: 10-20 pL

o Detector Wavelength: Determined by scanning the UV spectrum of the compound; a
wavelength of maximum absorbance should be chosen.

o Column Temperature: Maintained at a constant temperature, e.g., 25 °C.
e Analysis:
o Equilibrate the column with the mobile phase until a stable baseline is achieved.
o Inject the standard solutions followed by the sample solution.
o Record the chromatograms.
» Data Processing:

o lIdentify the peak corresponding to 2,4-Diaminophenol dihydrochloride based on the
retention time of the standard.

o Integrate the area of all peaks in the sample chromatogram.

o Calculate the purity of the sample by expressing the area of the main peak as a
percentage of the total area of all peaks.

This protocol provides a foundational method for the analysis of 2,4-Diaminophenol
dihydrochloride. For regulatory or cGMP (current Good Manufacturing Practice) purposes,
this method would require full validation to demonstrate its accuracy, precision, linearity, and
robustness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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